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Compound of Interest

Compound Name: AGX51

cat. No.: B605244

AGX51 is a first-in-class pan-1d (inhibitors of DNA-binding/differentiation proteins) antagonist
and degrader used in laboratory research, particularly in studies related to cancer and ocular
neovascularization.[1][2][3] Proper handling and disposal of AGX51 are critical to ensure the
safety of laboratory personnel and to maintain environmental compliance. This guide provides
essential information on the safe disposal of AGX51 based on available safety data.

Chemical and Physical Properties

A summary of the key physical and chemical properties of AGX51 is provided in the table
below. This information is essential for understanding the substance's behavior and potential
hazards.

Property Value

AGX 51, AGX-51, N-[3-(1,3-Benzodioxol-5-yl)-3-
Synonyms (2-methoxyphenyl)propyl]-N-
(phenylmethyl)propenamide

CAS Number 330834-54-3

Molecular Formula C27H29NO4

Molecular Weight 431.52 g/mol [1]

Appearance Colorless to light yellow oil[4]

Storage Temperature 2-8°C[4]

Solubility Soluble in DMSO (= 250 mg/mL) and corn oil.[1]
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Safety and Hazard Information

AGX51 is classified as a combustible solid and is associated with the following GHS hazard
statements[5]:

e H302: Harmful if swallowed.
e H315: Causes skin irritation.
o H319: Causes serious eye irritation.

The signal word for AGX51 is "Warning".[5] It is imperative to wear appropriate personal
protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling
this compound.

AGX51 Disposal Workflow

The following diagram outlines the general workflow for the proper disposal of AGX51 waste.
This procedure is designed to minimize exposure and ensure that the waste is handled in
accordance with general laboratory safety standards.
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Caption: General workflow for the safe disposal of AGX51 waste.

Step-by-Step Disposal Procedures

The following procedures provide a detailed guide for the disposal of solid and liquid AGX51
waste. These steps are based on general best practices for chemical waste management.

Disposal of Solid AGX51 Waste:
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e Segregation: Collect all solid waste contaminated with AGX51, such as unused product,
contaminated gloves, and weighing papers, in a designated waste container.

o Containment: Use a robust, leak-proof container clearly labeled for AGX51 waste. Ensure
the container is compatible with the chemical.

e Labeling: The waste container must be clearly labeled with "AGX51 Solid Waste," the
associated GHS hazard pictograms (e.g., exclamation mark), and the date of accumulation.

o Storage: Store the sealed waste container in a designated, secure, and well-ventilated area,
away from incompatible materials.

o Final Disposal: Dispose of the container through your institution's approved chemical waste
disposal service.

Disposal of Liquid AGX51 Waste:

o Segregation: Collect all liquid waste containing AGX51, including solutions and rinsates, in a
dedicated, leak-proof, and shatter-resistant container.

o Solvent Compatibility: If AGX51 is dissolved in a solvent (e.g., DMSO), the waste container
must be compatible with that solvent.

o Labeling: Clearly label the liquid waste container with "AGX51 Liquid Waste," the name and
concentration of the solvent, the approximate concentration of AGX51, and the relevant GHS
hazard pictograms.

o Storage: Store the sealed container in a secondary containment bin in a designated, cool,
and well-ventilated area.

» Final Disposal: Arrange for the collection and disposal of the liquid waste by an authorized
chemical waste contractor.

Signaling Pathway of AGX51

AGX51 functions by inhibiting the interaction between Inhibitor of DNA-binding/differentiation
(Id) proteins and E proteins, which are basic helix-loop-helix (bHLH) transcription factors.[2][3]
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This disruption leads to the ubiquitin-mediated degradation of Id proteins.[1][2] The following
diagram illustrates this signaling pathway.
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Caption: AGX51 inhibits the 1d-E protein interaction, leading to Id degradation.

By adhering to these procedures, researchers can ensure the safe and responsible disposal of
AGX51, thereby protecting themselves, their colleagues, and the environment. Always consult
your institution's specific safety guidelines and waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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